![molecular formula C16H22FN3O4 B2686061 1-(tert-Butoxycarbonyl)-4-((5-fluoropyridin-2-yl)amino)piperidine-4-carboxylic acid CAS No. 2177266-27-0](/img/structure/B2686061.png)
1-(tert-Butoxycarbonyl)-4-((5-fluoropyridin-2-yl)amino)piperidine-4-carboxylic acid
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Description
1-(tert-Butoxycarbonyl)-4-((5-fluoropyridin-2-yl)amino)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H22FN3O4 and its molecular weight is 339.367. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- This compound has been utilized as a key intermediate in the synthesis of potent deoxycytidine kinase (dCK) inhibitors, showcasing a practical synthesis route that offers an economical alternative to traditional methods. The process involves converting commercially available precursors through a series of steps to achieve the target compound with a high overall yield, demonstrating its value in the preparation of new classes of therapeutic agents (Zhang et al., 2009).
- Another research application involved the asymmetric synthesis of trans-2,3-piperidinedicarboxylic acid and trans-3,4-piperidinedicarboxylic acid derivatives. These derivatives are significant for the development of new pharmaceuticals and chemical entities, highlighting the compound's role in creating enantiomerically pure substances through innovative synthesis pathways (Xue et al., 2002).
Biological Activity and Applications
- The compound has also been explored for its potential in creating analogues of 5,10-methylene-5,6,7,8-tetrahydrofolic acid and related compounds, examining their in vitro biological activity. These studies are crucial for understanding the compound's role in folate-mediated one-carbon metabolism and its implications for therapeutic applications, particularly in the inhibition of key enzymes and the growth of cultured tumor cells, thereby contributing to the field of cancer research (Rosowsky et al., 1994).
Antibacterial and Antimicrobial Studies
- Research into pyridonecarboxylic acids and their analogues, including compounds derived from "1-(tert-Butoxycarbonyl)-4-((5-fluoropyridin-2-yl)amino)piperidine-4-carboxylic acid", has shown promising antibacterial activity. These studies focus on developing new antibacterial agents that are more effective than existing treatments, offering insights into structure-activity relationships and the potential for clinical applications (Egawa et al., 1984).
Properties
IUPAC Name |
4-[(5-fluoropyridin-2-yl)amino]-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22FN3O4/c1-15(2,3)24-14(23)20-8-6-16(7-9-20,13(21)22)19-12-5-4-11(17)10-18-12/h4-5,10H,6-9H2,1-3H3,(H,18,19)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INHBVYSUQFQLBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C(=O)O)NC2=NC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.